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Compound of Interest

Compound Name: 6-(Methylthio)purine

Cat. No.: B7722819 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 6-(Methylthio)purine. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier and Properties
Property Value Reference

Chemical Name 6-(Methylthio)purine [1]

Synonyms
6-Methylmercaptopurine, 6-

(methylsulfanyl)-9H-purine
[1][2][3]

CAS Number 50-66-8 [3][4]

Molecular Formula C6H6N4S [1]

Molecular Weight 166.21 g/mol [1]

Appearance White powder/solid [2][4]

Melting Point 219 - 223 °C (426.2 - 433.4 °F) [2]

Hazard Identification and Safety Precautions
6-(Methylthio)purine is classified as harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[3] It is essential to handle this compound with

care in a well-ventilated area.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 6-(Methylthio)purine to minimize

exposure.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2] Nitrile or latex

gloves are generally suitable.

Always inspect gloves for tears

or holes before use.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Essential to protect against

splashes and airborne

particles.[2] A face shield may

be necessary for larger

quantities or when there is a

significant risk of splashing.

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn to protect street clothing

from contamination.[5] For

procedures with a higher risk

of spills, a chemical-resistant

apron or coveralls are

recommended.

Respiratory Protection NIOSH-approved respirator

While some sources state no

respiratory protection is

needed under normal use,

others advise caution due to

potential respiratory irritation.

[2][3] Use a respirator if

handling large quantities, if the

material is dusty, or if working

in an area with inadequate

ventilation.

Operational Plan for Handling and Storage
A systematic approach to handling and storage will ensure minimal risk.
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an

eyewash station and safety shower are accessible.[6]

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations of the powder within a

chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[2][4] Clean all

equipment and the work surface.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then goggles/face shield, then lab coat).

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2][4]

For long-term storage, refrigeration is recommended.[2][4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all solid waste, including contaminated consumables (e.g., weigh

boats, pipette tips, gloves), in a clearly labeled, sealed container suitable for chemical waste.

Liquid Waste: Collect any solutions containing 6-(Methylthio)purine in a separate, labeled

hazardous waste container.
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Decontamination: Decontaminate all non-disposable equipment and glassware that came

into contact with the chemical.

Waste Segregation: Do not mix 6-(Methylthio)purine waste with other waste streams unless

specifically instructed to do so by your institution's environmental health and safety (EHS)

office.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

EHS-approved waste management vendor.

Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

develops and persists.[2][4]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a

physician or poison control center immediately.

[2][4]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material and place it in a suitable container for

disposal.[4] Avoid generating dust. For large

spills, contact your institution's EHS team.

Workflow for Safe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7722819?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC226560010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://www.fishersci.com/store/msds?partNumber=AC226560010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://www.fishersci.com/store/msds?partNumber=AC226560010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://www.fishersci.com/store/msds?partNumber=AC226560010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Cleanup & Storage

Disposal

Area & Equipment Prep

Don PPE

Weigh & Transfer

Prepare Solution

Clean Workspace

Doff PPE Store Chemical

Collect Solid & Liquid Waste

Label Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 6-(Methylthio)purine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7722819?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methylmercaptopurine
https://www.fishersci.com/store/msds?partNumber=AC226560010&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/34356m.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01836~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:11:09~~6-(Methylthio
https://www.puritanmedproducts.com/amfile/file/download/file/152/product/121/
https://pim-resources.coleparmer.com/sds/05507.pdf
https://www.benchchem.com/product/b7722819#personal-protective-equipment-for-handling-6-methylthio-purine
https://www.benchchem.com/product/b7722819#personal-protective-equipment-for-handling-6-methylthio-purine
https://www.benchchem.com/product/b7722819#personal-protective-equipment-for-handling-6-methylthio-purine
https://www.benchchem.com/product/b7722819#personal-protective-equipment-for-handling-6-methylthio-purine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7722819?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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